Sodium;phosphoric acid Sodium;phosphoric acid Trisodium phosphate is a sodium phosphate.
Sodium Phosphate is an inorganic compound used as a laxative, dietary supplement and for electrolyte-replacement purposes. Phosphate, a predominant intracellular anion, plays an important role in energy storage, osteoblastic and osteoclastic activities, regulating serum calcium concentrations, and numerous cellular phosphate-transfer reactions. Sodium phosphate increases fluidity of the intestinal contents by retention of water by osmotic forces, thereby indirectly inducing intestinal smooth muscle constriction. Sodium phosphate is also used in the renal excretion of hydrogen ions while promoting the reabsorption of sodium ions.
Brand Name: Vulcanchem
CAS No.: 7601-54-9
VCID: VC0036972
InChI: InChI=1S/3Na.H3O4P/c;;;1-5(2,3)4/h;;;(H3,1,2,3,4)/q3*+1;/p-3
SMILES: [O-]P(=O)([O-])[O-].[Na+].[Na+].[Na+]
Molecular Formula: Anhydrous: Na3PO4; Hydrated: Na3PO4nH2O (n = 1/2, 1, 6, 8, or 12)
Na3PO4
Na3O4P
Molecular Weight: 163.941 g/mol

Sodium;phosphoric acid

CAS No.: 7601-54-9

Main Products

VCID: VC0036972

Molecular Formula: Anhydrous: Na3PO4; Hydrated: Na3PO4nH2O (n = 1/2, 1, 6, 8, or 12)
Na3PO4
Na3O4P

Molecular Weight: 163.941 g/mol

Sodium;phosphoric acid - 7601-54-9

CAS No. 7601-54-9
Product Name Sodium;phosphoric acid
Molecular Formula Anhydrous: Na3PO4; Hydrated: Na3PO4nH2O (n = 1/2, 1, 6, 8, or 12)
Na3PO4
Na3O4P
Molecular Weight 163.941 g/mol
IUPAC Name trisodium;phosphate
Standard InChI InChI=1S/3Na.H3O4P/c;;;1-5(2,3)4/h;;;(H3,1,2,3,4)/q3*+1;/p-3
Standard InChIKey RYFMWSXOAZQYPI-UHFFFAOYSA-K
SMILES [O-]P(=O)([O-])[O-].[Na+].[Na+].[Na+]
Canonical SMILES [O-]P(=O)([O-])[O-].[Na+].[Na+].[Na+]
Colorform Colorless crystals
Density 2.54 g/cu cm
Relative density (water = 1): 2.5
Melting Point Mp 1583 °
1583 °C
Physical Description DryPowder; DryPowder, PelletsLargeCrystals, WetSolid; Liquid; PelletsLargeCrystals
White odourless crystals, granules or crystalline powder
COLOURLESS-TO-WHITE HYGROSCOPIC CRYSTALS.
Description Trisodium phosphate is a sodium phosphate.
Sodium Phosphate is an inorganic compound used as a laxative, dietary supplement and for electrolyte-replacement purposes. Phosphate, a predominant intracellular anion, plays an important role in energy storage, osteoblastic and osteoclastic activities, regulating serum calcium concentrations, and numerous cellular phosphate-transfer reactions. Sodium phosphate increases fluidity of the intestinal contents by retention of water by osmotic forces, thereby indirectly inducing intestinal smooth muscle constriction. Sodium phosphate is also used in the renal excretion of hydrogen ions while promoting the reabsorption of sodium ions.
Related CAS 10101-89-0 (dodecahydrate)
Shelf Life Rapidly absorbs ... water if exposed to moist atmosphere /Dried sodium phosphate/
Solubility Freely soluble in water. Insoluble in ethanol
14.5 g/100 g water at 25 °C
25.8 g sol in 100 g water at 20 °C
Qualitative solubility: soluble in water
Solubility in water, g/l at 20 °C: 121 (good)
Synonyms dibasic sodium phosphate, anhydrous
disodium acid phosphate
disodium hydrogen phosphate
disodium hydrogen phosphate anhydrous
monosodium dihydrogen phosphate
neutral sodium hydrogen phosphate
phosphoric acid, disodium salt
phosphoric acid, disodium salt, 32P-labeled
phosphoric acid, disodium salt, anhydrous
phosphoric acid, disodium salt, dodecahydrate
phosphoric acid, disodium salt, heptahydrate
phosphoric acid, monosodium salt
phosphoric acid, monosodium salt, anhydrous
phosphoric acid, sodium (2:3) salt
phosphoric acid, sodium salt
phosphoric acid, trisodium salt
phosphoric acid, trisodium salt , 32P-labeled
phosphoric acid, trisodium salt , dodecahydrate
sodium biphosphate
sodium dihydrogen orthophosphate
sodium dihydrogen phosphate
sodium hydrophosphate
sodium phosphate
sodium phosphate monobasic anhydrous
sodium phosphate, dibasic
sodium phosphate, dibasic (anhydrous)
sodium phosphate, disodium salt
sodium phosphate, monobasic
sodium phosphate, monobasic anhydrous
sodium phosphate, tribasic
sodium phosphate, tribasic, dodecahydrate
trisodium phosphate
trisodium phosphate dodecahydrate
Reference 1: Lee HJ, Yang NW, Choi JY, Lee JB, Lee SC. CSP0510 Lotion as a Novel
Moisturizer Containing Citric Acid and Trisodium Phosphate Relieves Objective and
Subjective Symptoms of Atopic Dermatitis. Ann Dermatol. 2016 Jun;28(3):344-51.
doi: 10.5021/ad.2016.28.3.344. Epub 2016 May 25. PubMed PMID: 27274633; PubMed
Central PMCID: PMC4884711.


2: Kim YK, Park IS, Lee KB, Bae TS, Jang YS, Oh YM, Lee MH. Effect upon
biocompatibility and biocorrosion properties of plasma electrolytic oxidation in
trisodium phosphate electrolytes. Biointerphases. 2016 Mar 1;11(1):011006. doi:
10.1116/1.4940769. PubMed PMID: 26829967.


3: Kim EJ, Lee YD, Kim KY, Park JH. A Synergy Effect of Trisodium Phosphate and
Ethanol on Inactivation of Murine Norovirus 1 on Lettuce and Bell Pepper. J
Microbiol Biotechnol. 2015 Dec 28;25(12):2106-9. doi: 10.4014/jmb.1503.03032.
PubMed PMID: 26323270.


4: Bjornsdottir-Butler K, Green DP, Bolton GE, McClellan-Green PD. Control of
Histamine-Producing Bacteria and Histamine Formation in Fish Muscle by Trisodium
Phosphate. J Food Sci. 2015 Jun;80(6):M1253-8. doi: 10.1111/1750-3841.12875. Epub
2015 Apr 28. PubMed PMID: 25920380.


5: Sarjit A, Dykes GA. Trisodium phosphate and sodium hypochlorite are more
effective as antimicrobials against Campylobacter and Salmonella on duck as
compared to chicken meat. Int J Food Microbiol. 2015 Jun 16;203:63-9. doi:
10.1016/j.ijfoodmicro.2015.02.026. Epub 2015 Feb 28. PubMed PMID: 25791251.


6: Yang Y, Kadim MI, Khoo WJ, Zheng Q, Setyawati MI, Shin YJ, Lee SC, Yuk HG.
Membrane lipid composition and stress/virulence related gene expression of
Salmonella Enteritidis cells adapted to lactic acid and trisodium phosphate and
their resistance to lethal heat and acid stress. Int J Food Microbiol. 2014 Nov
17;191:24-31. doi: 10.1016/j.ijfoodmicro.2014.08.034. Epub 2014 Aug 30. PubMed
PMID: 25217722.


7: Riedel CT, Cohn MT, Stabler RA, Wren B, Brøndsted L. Cellular response of
Campylobacter jejuni to trisodium phosphate. Appl Environ Microbiol. 2012
Mar;78(5):1411-5. doi: 10.1128/AEM.06556-11. Epub 2011 Dec 22. PubMed PMID:
22194296; PubMed Central PMCID: PMC3294460.
PubChem Compound 24243
Last Modified Nov 11 2021
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